Cas no 73256-82-3 (Isobicyclogermacrenal)

• Product name: Isobicyclogermacrenal
• CAS No: 73256-82-3
• MF: C₁₅H₂₂O
• MW: 218.33
• CID: 542772
• PubChem ID: 129685966

Isobicyclogermacrenal Chemical and Physical Properties

Names and Identifiers

• Bicyclo[8.1.0]undeca-2,6-diene-3-carboxaldehyde, 7,11,11-trimethyl-,(1R,2E,6E,10S)-
• Isobicyclogermacrenal
• (-)-ISOBICYCLOGERMACRENAL
• CID 138113018
• (1R,2E,6E,10S)-7,11,11-Trimethylbicyclo[8.1.0]undeca-2,6-diene-3-carbaldehyde
• Bicyclo[8.1.0]undeca-2,6-diene-3-carboxaldehyde, 7,11,11-trimethyl-, (1R,2E,6E,10S)-
• 73256-82-3
• AKOS040763758

• Inchi： 1S/C15H22O/c1-11-5-4-6-12(10-16)9-14-13(8-7-11)15(14,2)3/h5,9-10,13-14H,4,6-8H2,1-3H3/t13-,14+/m0/s1
• InChI Key： BLCUVJCHWZPQCX-UONOGXRCSA-N
• SMILES： O=CC1CCC=C(C)CC[C@H]2[C@@H](C=1)C2(C)C

Computed Properties

• Exact Mass: 218.167065321g/mol
• Monoisotopic Mass: 218.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.4

Experimental Properties

• Density: 0.975±0.06 g/cm3(Predicted)
• Boiling Point: 314.5±31.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclogermacrane and isolepidozane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Bicyclogermacrane and isolepidozane sesquiterpenoids